4-methyl-5-(pyrazin-2-yl)-4H-1,2,4-triazole-3-thiol

• IUPAC Name: 4-methyl-3-pyrazin-2-yl-1H-1,2,4-triazole-5-thione
• InChI: InChI=1S/C7H7N5S/c1-12-6(10-11-7(12)13)5-4-8-2-3-9-5/h2-4H,1H3,(H,11,13)
• InChI Key: BBRYQLIJAGCOHU-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=NNC1=S)C2=NC=CN=C2
• Molecular Formula: C7H7N5S
• Molecular Weight: 193.23 g/mol

Description

“4-methyl-5-(pyrazin-2-yl)-4H-1,2,4-triazole-3-thiol” is a chemical compound with the molecular formula C8H6N2S3. It is a heteroaromatic compound. The compound is red in color and is in powder form.

Scientific Research Applications

Synthesis and Antioxidant Activities

A series of Schiff bases of 4-amino-1,2,4-triazole derivatives containing a pyrazole moiety were synthesized, including a compound closely related to 4-methyl-5-(pyrazin-2-yl)-4H-1,2,4-triazole-3-thiol. These compounds were screened for their in vivo analgesic and in vitro antioxidant activities, revealing significant analgesic and antioxidant properties (Karrouchi et al., 2016).

Antibacterial, Anti-inflammatory, and Antioxidant Agents

Another study synthesized Schiff base derivatives as DNA gyrase B inhibitors, exhibiting excellent anti-inflammatory activity and good antioxidant activity. These findings highlight the potential of this compound and its derivatives in developing new therapeutic agents with antibacterial, anti-inflammatory, and antioxidant properties (Kate et al., 2018).

Synthesis and Biological Potential

Research on the synthesis of S-derivatives of 4-amino-5-(5-methylpyrazol-3-yl)-1,2,4-triazole-3-thiol, closely related to the compound of interest, provided a basis for the creation of drugs with anti-inflammatory, antifungal, and anticancer activities. This study underlines the importance of nitrogen-containing heterocyclic compounds in drug development (Fedotov & Hotsulia, 2021).

Antimicrobial Activity

New Mannich bases derived from 1,2,4-triazoles were synthesized and showed significant antimicrobial activity. This research demonstrates the potential of this compound derivatives in creating new antimicrobial agents (Isloor et al., 2009).

Corrosion Inhibition

This compound was studied as a corrosion inhibitor for copper in NaCl solution, showing over 94% efficiency. This highlights its potential application in protecting metals against corrosion, an important consideration in industrial and engineering contexts (Chauhan et al., 2019).

Safety and Hazards

Based on the available data, this compound may cause skin irritation, serious eye irritation, and may cause respiratory irritation. It is recommended to avoid breathing dust/fume/gas/mist/vapours/spray and to ensure adequate ventilation.